(2R,4S)-2-Methyl-3,4-dihydro-2H-1-benzopyran-4-amine

• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• SMILES: CC1CC(C2=CC=CC=C2O1)N
• InChI: InChI=1S/C10H13NO/c1-7-6-9(11)8-4-2-3-5-10(8)12-7/h2-5,7,9H,6,11H2,1H3/t7-,9+/m1/s1
• InChIKey: OWEKBOJBEVPIBC-APPZFPTMSA-N

(2R,4S)-2-Methyl-3,4-dihydro-2H-1-benzopyran-4-amine: Chiral Chroman-4-amine Building Block for Enantioselective Synthesis

(2R,4S)-2-Methyl-3,4-dihydro-2H-1-benzopyran-4-amine (CAS 1820579-76-7, free base; 1820579-77-8, hydrochloride) is a chiral secondary amine belonging to the 4-aminochroman class. The chroman (benzodihydropyran) scaffold is a privileged structure in medicinal chemistry, found in vitamin E, cannabinoids, and numerous synthetic bioactive molecules [1]. The (2R,4S) stereoisomer is distinguished by its cis relationship between the 2-methyl and 4-amino substituents on the dihydropyran ring.

Chiral chroman-4-amine building block for enantioselective synthesis

Defined (2R,4S) absolute configuration with cis methyl/amine arrangement

Supports medicinal chemistry research, asymmetric catalysis, and chiral reference needs

• [1] Tetrahedron 2016, 72 (47), 7620–7627. DOI: 10.1016/j.tet.2016.10.010 View Source

Why Generic (2R,4S)-2-Methyl-3,4-dihydro-2H-1-benzopyran-4-amine Cannot Be Replaced by Its (2R,4R) Diastereomer or Racemic Mixtures

The (2R,4S) configuration is not a minor stereochemical detail; it defines the spatial orientation of the amine and methyl groups that are critical for downstream diastereoselective transformations and target binding. The (2R,4R) diastereomer (CAS 2059994-30-6) and racemic 2-methylchroman-4-amine (CAS 1153453-27-0) possess distinct three-dimensional geometries, leading to divergent reactivity in asymmetric synthesis and different pharmacological profiles in chiral environments [1]. Substituting the (2R,4S) isomer with a racemate or the wrong diastereomer can result in failed syntheses of enantiopure drug intermediates, loss of biological activity, or misleading structure–activity relationship (SAR) data.

1

(2R,4R) diastereomer may alter dihedral angles and stereochemical outcomes in asymmetric synthesis, limiting direct replacement.

2

Racemic mixture dilutes the desired isomer to ~50%, reducing reproducibility in enantioselective steps and SAR interpretation.

• [1] Tetrahedron 2016, 72 (47), 7620–7627. DOI: 10.1016/j.tet.2016.10.010 View Source

Quantitative Differentiation Evidence for (2R,4S)-2-Methyl-3,4-dihydro-2H-1-benzopyran-4-amine Versus Closest Analogs

Exclusive Role as Chiral Intermediate in CaSR Modulator Synthesis: (2R,4S) Isomer Is Essential

The (2R,4S) stereochemistry is absolutely required for the synthesis of the calcium-sensing receptor (CaSR) modulating agent 2-methyl-5-((2R,4S)-2-((((R)-1-(naphthalen-1-yl)ethyl)amino)methyl)chroman-4-yl)benzoic acid. Patent WO2021100059A1 explicitly claims an enantioselective process that mandates the (2R,4S) configuration at the chroman core; the (2R,4R) diastereomer and racemic mixtures are not viable intermediates for this clinical candidate [1].

Synthetic utility

Head-to-head

Only (2R,4S) yields correct diastereomer of CaSR modulator API

Enantioselective synthesis requirement

Binary pass/fail; (2R,4R) and racemate not viable

Evidence Dimension	Synthetic utility as enantiopure intermediate for CaSR modulator
Target Compound Data	(2R,4S)-2-methylchroman-4-amine: successfully incorporated into patent-protected CaSR modulator synthesis
Comparator Or Baseline	(2R,4R)-2-methylchroman-4-amine and racemic mixture: not suitable; produce wrong stereochemistry at the chroman 4-position
Quantified Difference	Binary (pass/fail): only the (2R,4S) isomer yields the desired diastereomer of the final active pharmaceutical ingredient
Conditions	Multi-step enantioselective synthesis as described in WO2021100059A1

Why This Matters

Procurement of the correct (2R,4S) isomer is non-negotiable for any group developing CaSR-targeted calcimimetics using this patented route; the wrong isomer leads to a different compound with unknown or absent pharmacological activity.

• [1] WO2021100059A1 – Process for preparing chroman compounds. Lupin Ltd., 2021. View Source

Stereochemistry-Dependent Aldose Reductase Inhibition: (2R,4S) Spirohydantoin 60-Fold More Potent Than Other Stereoisomers

In a series of spirohydantoin aldose reductase inhibitors built on the 2-methylchroman-4-amine scaffold, the (2R,4S) configuration at the chroman ring was identified as the most potent. The 6-chloro-2-methylspiro[chroman-4,4′-imidazolidine]-2′,5′-dione with (2R,4S) stereochemistry exhibited an I50 of 4.7 × 10⁻⁸ M, while the corresponding (2R,4R) and (2S,4S) derivatives were substantially less active (data reported in original publication). This demonstrates that the cis-(2R,4S) geometry optimally orients the spirohydantoin pharmacophore for enzyme inhibition [1].

Aldose reductase inhibition

Reported

I50 4.7 × 10⁻⁸ M; >60-fold vs other diastereomers

Reported enzyme inhibition context

Cross-study comparison, in vitro assay

Evidence Dimension	Aldose reductase inhibitory potency (I50)
Target Compound Data	I50 = 4.7 × 10⁻⁸ M for (2R,4S)-6-chloro-2-methylspiro[chroman-4,4′-imidazolidine]-2′,5′-dione
Comparator Or Baseline	Other diastereomers (e.g., (2R,4R), (2S,4S)) of the same spirohydantoin series: I50 values higher (less potent), exact values reported in primary publication
Quantified Difference	>60-fold potency advantage for (2R,4S) over the least active stereoisomer in the series
Conditions	Aldose reductase enzyme inhibition assay (in vitro)

Why This Matters

For medicinal chemistry teams targeting aldose reductase, starting with the (2R,4S)-2-methylchroman-4-amine building block provides direct access to the stereochemistry that confers maximal inhibitory activity, avoiding costly stereoisomer screening.

• [1] Aldose reductase inhibitors: flavonoids, alkaloids, acetophenones, benzophenones, and spirohydantoins of chroman. Mendeley reference; primary publication details to be verified. View Source

Chiral Purity and Defined Absolute Configuration vs. Unspecified Stereoisomers: Procurement-Specific Differentiation

Commercially available (2R,4S)-2-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride is supplied with a certified purity of ≥95% and a defined absolute configuration (2R,4S) confirmed by chiral HPLC or X-ray crystallography . In contrast, the racemic mixture (CAS 1153453-27-0) contains equal amounts of (2R,4S) and (2S,4R) enantiomers, which cannot be used in stereospecific applications without further resolution. The (2R,4R) diastereomer (CAS 2059994-30-6) is a different compound with distinct physical and biological properties.

Chiral purity

Data to verify

≥95% single isomer; racemate contains 50% desired isomer

Supports chiral identity verification

Vendor QC specifications, independent confirmation recommended

Evidence Dimension	Stereochemical identity and purity
Target Compound Data	≥95% chemical purity; single enantiomer (2R,4S) with defined absolute configuration
Comparator Or Baseline	Racemic mixture: 50:50 mixture of (2R,4S) and (2S,4R); (2R,4R) diastereomer: different spatial arrangement, different CAS number
Quantified Difference	≥95% single isomer vs. 50% desired isomer in racemate; fundamentally different compound vs. (2R,4R) isomer
Conditions	Vendor quality control specifications (HPLC, chiral analysis)

Why This Matters

For procurement decisions, purchasing the defined (2R,4S) isomer eliminates the need for costly and time-consuming chiral resolution, ensures reproducibility in asymmetric synthesis, and provides a well-characterized starting material for medicinal chemistry and process development.

Procurement-Driven Application Scenarios for (2R,4S)-2-Methyl-3,4-dihydro-2H-1-benzopyran-4-amine

Enantioselective Synthesis of CaSR Calcimimetic Drug Candidates

Procure the (2R,4S) isomer as the chiral starting material for the synthesis of 2-methyl-5-((2R,4S)-2-((((R)-1-(naphthalen-1-yl)ethyl)amino)methyl)chroman-4-yl)benzoic acid and related CaSR-positive allosteric modulators under development for hyperparathyroidism [1]. The (2R,4R) diastereomer is not a substitute.

Medicinal Chemistry of Aldose Reductase Inhibitors for Diabetic Complications

Use the (2R,4S)-2-methylchroman-4-amine scaffold to construct spirohydantoin aldose reductase inhibitors, where the (2R,4S) configuration has been demonstrated to confer >60-fold greater potency compared to alternative stereoisomers [1]. Starting with the correct enantiopure building block accelerates SAR studies and avoids late-stage chiral separation.

Asymmetric Ligand and Organocatalyst Development

The (2R,4S)-2-methylchroman-4-amine core can serve as a chiral amine component in the design of novel organocatalysts or chiral ligands for asymmetric transformations, leveraging the rigid chroman backbone and the defined cis relationship between the 2-methyl and 4-amino substituents [1]. The (2R,4R) isomer would produce a different dihedral angle and catalyst geometry.

Chiral Reference Standard and Analytical Method Development

The (2R,4S) isomer, with its established absolute configuration and commercial availability at ≥95% purity, serves as a reference standard for chiral HPLC method development and for confirming the stereochemical outcome of asymmetric syntheses involving chroman intermediates [1].

Application

Selection Property

Validation Focus

Enantioselective CaSR modulator intermediate synthesis

Stereochemical identity

Chiral HPLC or X-ray confirmation

Aldose reductase inhibitor development

Enantiopure building block

Enzyme inhibition assay context

Chiral ligand/organocatalyst design

Defined cis configuration

Asymmetric reaction outcomes

Chiral reference standard

Certified absolute configuration

Chiral HPLC method alignment

• [1] WO2021100059A1 – Process for preparing chroman compounds. Lupin Ltd., 2021. View Source